Cas no 2090161-41-2 (β-D-Glucopyranoside, (3β,6α,16β,20R,24S)-16,25-bis(acetyloxy)-20,24-epoxy-3-[(2,3,4-tri-O-benzoyl-β-D-xylopyranosyl)oxy]-9,19-cyclolanostan-6-yl, 2,3,4,6-tetrabenzoate)
2090161-41-2 structure
Product Name:β-D-Glucopyranoside, (3β,6α,16β,20R,24S)-16,25-bis(acetyloxy)-20,24-epoxy-3-[(2,3,4-tri-O-benzoyl-β-D-xylopyranosyl)oxy]-9,19-cyclolanostan-6-yl, 2,3,4,6-tetrabenzoate
CAS No:2090161-41-2
MF:C94H100O23
MW:1597.78602981567
CID:6639633
Update Time:2024-01-15
β-D-Glucopyranoside, (3β,6α,16β,20R,24S)-16,25-bis(acetyloxy)-20,24-epoxy-3-[(2,3,4-tri-O-benzoyl-β-D-xylopyranosyl)oxy]-9,19-cyclolanostan-6-yl, 2,3,4,6-tetrabenzoate Chemical and Physical Properties
Names and Identifiers
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- β-D-Glucopyranoside, (3β,6α,16β,20R,24S)-16,25-bis(acetyloxy)-20,24-epoxy-3-[(2,3,4-tri-O-benzoyl-β-D-xylopyranosyl)oxy]-9,19-cyclolanostan-6-yl, 2,3,4,6-tetrabenzoate
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- Inchi: 1S/C94H100O23/c1-56(95)106-66-52-91(8)69-51-65(108-87-76(115-85(103)64-43-29-16-30-44-64)74(113-83(101)62-39-25-14-26-40-62)72(111-81(99)60-35-21-12-22-36-60)68(109-87)53-104-79(97)58-31-17-10-18-32-58)77-88(3,4)70(46-48-94(77)55-93(69,94)50-49-90(91,7)78(66)92(9)47-45-71(117-92)89(5,6)116-57(2)96)110-86-75(114-84(102)63-41-27-15-28-42-63)73(112-82(100)61-37-23-13-24-38-61)67(54-105-86)107-80(98)59-33-19-11-20-34-59/h10-44,65-78,86-87H,45-55H2,1-9H3/t65-,66-,67-,68-,69+,70-,71+,72-,73+,74+,75-,76-,77+,78+,86+,87-,90-,91+,92-,93?,94-/m1/s1
- InChI Key: AVPBMMDOLIQYEY-BJMMNYEHSA-N
- SMILES: O([C@@H]1C[C@]2([H])C3(C[C@@]43[C@]1([H])[C@](C)(C)[C@H](O[C@@H]1OC[C@@H](OC(=O)C3=CC=CC=C3)[C@H](OC(=O)C3=CC=CC=C3)[C@H]1OC(=O)C1=CC=CC=C1)CC4)CC[C@@]1(C)[C@]2(C[C@@H](OC(C)=O)[C@@H]1[C@@]1(O[C@H](C(OC(C)=O)(C)C)CC1)C)C)[C@@H]1O[C@H](COC(=O)C2=CC=CC=C2)[C@@H](OC(=O)C2=CC=CC=C2)[C@H](OC(=O)C2=CC=CC=C2)[C@H]1OC(=O)C1=CC=CC=C1
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
β-D-Glucopyranoside, (3β,6α,16β,20R,24S)-16,25-bis(acetyloxy)-20,24-epoxy-3-[(2,3,4-tri-O-benzoyl-β-D-xylopyranosyl)oxy]-9,19-cyclolanostan-6-yl, 2,3,4,6-tetrabenzoate Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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